methyl 2-amino-3-(thiophene-3-sulfonamido)propanoate hydrochloride

• IUPAC Name: methyl 2-amino-3-(thiophen-3-ylsulfonylamino)propanoate;hydrochloride
• InChI: InChI=1S/C8H12N2O4S2.ClH/c1-14-8(11)7(9)4-10-16(12,13)6-2-3-15-5-6;/h2-3,5,7,10H,4,9H2,1H3;1H
• InChI Key: YECVNQKKFTUTAI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CNS(=O)(=O)C1=CSC=C1)N.Cl
• Molecular Formula: C8H13ClN2O4S2
• Molecular Weight: 300.8 g/mol
• CAS No.: 2344679-44-1

Description

Methyl 2-amino-3-(thiophene-3-sulfonamido)propanoate hydrochloride, also known as “MATS”, is a small molecule compound that has been studied for its potential therapeutic applications. It is an organic compound that consists of a thiophene-sulfonamido group attached to a propanoate group. MATS has been studied for its potential to act as an anti-inflammatory and anti-cancer agent, and has been found to be a promising target for drug development.

Scientific Research Applications

MATS has been studied in a variety of scientific research applications. In particular, it has been investigated as an anti-inflammatory agent, with studies showing that it has the potential to reduce inflammation in a variety of animal models. Additionally, MATS has been studied for its potential to act as an anti-cancer agent, with studies showing that it has the potential to inhibit the growth of certain types of cancer cells.

Mechanism of Action

The exact mechanism of action of MATS is not yet fully understood. However, it is believed that MATS may act by targeting certain enzymes and proteins involved in inflammation and cancer cell growth. In particular, MATS has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory molecules. Additionally, MATS has been found to inhibit the activity of certain kinases, which are proteins involved in the regulation of cell growth and division.
Biochemical and Physiological Effects
MATS has been found to have a number of biochemical and physiological effects. In particular, it has been found to reduce inflammation in a variety of animal models, as well as to inhibit the growth of certain types of cancer cells. Additionally, MATS has been found to inhibit the activity of certain enzymes and proteins involved in inflammation and cancer cell growth.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MATS in laboratory experiments is its low cost and easy availability. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, there are some limitations to using MATS in laboratory experiments. In particular, it is not soluble in water and must be dissolved in an organic solvent such as dimethyl sulfoxide or methanol. Additionally, it has a low solubility in aqueous solutions, which can limit its use in certain applications.

Future Directions

There are a number of potential future directions for research into the use of MATS. One potential direction is to investigate its potential as an anti-inflammatory and anti-cancer agent in humans. Additionally, further research could be conducted into the mechanism of action of MATS, as well as its potential effects on other diseases and conditions. Additionally, further research could be conducted into the development of new and improved synthetic methods for the production of MATS. Finally, research could be conducted into the potential use of MATS as a drug delivery system or as a targeting agent for drug delivery.

Synthesis Methods

MATS can be synthesized using a variety of different methods. The most common method involves the reaction of a thiophene-sulfonamido group with a propanoic acid, followed by the addition of hydrochloric acid. This reaction produces a salt, which can then be purified and isolated. Other methods for synthesizing MATS include the use of a Grignard reagent, a Friedel-Crafts alkylation, and a Pd-catalyzed cross-coupling reaction.